Cas no 490026-99-8 (Pyrrolidin-1-yl-p-tolyl-acetic acid)

• Product Name: Pyrrolidin-1-yl-p-tolyl-acetic acid
• CAS No: 490026-99-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1072406
• Update Time: 2025-10-21

Pyrrolidin-1-yl-p-tolyl-acetic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolidin-1-yl-p-tolyl-acetic acid
• ALPHA-(4-METHYLPHENYL)1-PYRROLIDINEACETIC ACID

• Inchi： 1S/C13H17NO2/c1-10-4-6-11(7-5-10)12(13(15)16)14-8-2-3-9-14/h4-7,12H,2-3,8-9H2,1H3,(H,15,16)
• InChI Key： GLVCZQPNGPMPNZ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C)=CC=1)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Pyrrolidin-1-yl-p-tolyl-acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pyrrolidin-1-yl-p-tolyl-acetic acid

Pyrrolidin-1-yl-p-tolyl-acetic Acid: A Comprehensive Overview

Pyrrolidin-1-yl-p-tolyl-acetic acid, identified by the CAS number 490026-99-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to pyrrolidin-1-yl-p-tolyl-acetic acid.

The molecular structure of pyrrolidin-1-yl-p-tolyl-acetic acid comprises a pyrrolidine ring attached to a p-tolyl group via an acetic acid moiety. This configuration imparts the compound with unique chemical properties, including its ability to participate in various chemical reactions and interactions. Recent studies have highlighted the importance of such structures in mimicking biological molecules, making them valuable in the design of bioactive compounds.

One of the most notable aspects of pyrrolidin-1-yl-p-tolyl-acetic acid is its role in synthetic chemistry. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, particularly those with potential pharmacological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be employed as a building block for constructing bioactive agents targeting specific cellular pathways.

The synthesis of pyrrolidin-1-yl-p-tolyl-acetic acid involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by functionalization with the p-tolyl group and subsequent introduction of the acetic acid moiety. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

In terms of applications, pyrrolidin-1-yl-p-tolyl-acetic acid has shown promise in several areas. In pharmacology, it has been investigated for its potential as a lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Additionally, its unique chemical properties make it a candidate for use in advanced materials, including polymers and coatings.

Recent research has also focused on understanding the environmental impact of pyrrolidin-1-yl-p-tolyl-acetic acid. Studies conducted in 2023 have assessed its biodegradability and toxicity profiles, providing insights into its safety for industrial and medical applications. These findings underscore the importance of sustainable practices in the production and use of such compounds.

In conclusion, pyrrolidin-1-yl-p-tolyl-acetic acid, with its CAS number 490026-99-8, represents a versatile compound with wide-ranging applications across multiple disciplines. Its structural features, synthesis methods, and potential uses continue to be explored by researchers worldwide. As advancements in chemical science progress, this compound is likely to play an increasingly important role in both academic research and industrial development.